Cas no 1279820-89-1 (2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine)

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine is a versatile pyridine derivative characterized by its trifluoromethyl and chloro substituents, along with a dioxolane-protected aldehyde functionality. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical intermediates. The chloro substituent provides a reactive site for further functionalization, while the dioxolane moiety offers stability under various synthetic conditions. This compound is particularly useful in cross-coupling reactions and as a precursor for heterocyclic synthesis. Its structural features contribute to its utility in the development of bioactive molecules, where precise electronic and steric properties are critical. Suitable for controlled environments, it requires handling with standard safety precautions for halogenated compounds.
2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine structure
1279820-89-1 structure
Product Name:2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine
CAS No:1279820-89-1
MF:C9H7ClF3NO2
MW:253.605592012405
CID:6792835
PubChem ID:171366172
Update Time:2025-05-21

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 1279820-89-1
    • MFCD20277967
    • 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H7ClF3NO2/c10-7-5(8-15-3-4-16-8)1-2-6(14-7)9(11,12)13/h1-2,8H,3-4H2
    • InChI Key: WNNDIUYDQDRJNT-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C(F)(F)F)N=1)C1OCCO1

Computed Properties

  • Exact Mass: 253.0117406g/mol
  • Monoisotopic Mass: 253.0117406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 31.4Ų

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB603006-250mg
2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine; .
1279820-89-1
250mg
€800.70 2025-04-21
abcr
AB603006-500mg
2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine; .
1279820-89-1
500mg
€1121.00 2025-04-21
abcr
AB603006-1g
2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine; .
1279820-89-1
1g
€1546.90 2025-04-21

Additional information on 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1)

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, including a chloro substituent, a dioxolane ring, and a trifluoromethyl group, which collectively contribute to its chemical and biological properties.

The molecular formula of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine is C10H9ClF3N2O2, and its molecular weight is approximately 265.64 g/mol. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various applications in drug discovery and development.

In recent years, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has gained attention due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The dioxolane ring provides additional stability and reactivity, which can be exploited in the design of novel compounds with enhanced biological activity.

The synthesis of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine typically involves several steps, including the formation of the dioxolane ring and the introduction of the trifluoromethyl group. One common synthetic route involves the reaction of 2-chloro-6-trifluoromethylpyridine with ethylene glycol under appropriate conditions to form the dioxolane ring. This process is well-documented in the literature and has been optimized for high yield and purity.

In terms of its biological activity, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has shown promise in various assays. Studies have demonstrated its potential as a lead compound for the development of new drugs targeting specific biological pathways. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate enzyme activity. These findings highlight the compound's versatility and potential for further exploration in medicinal chemistry.

The physicochemical properties of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine, such as its solubility in organic solvents and its thermal stability, make it suitable for use in a wide range of applications. Its low toxicity profile also adds to its appeal as a safe and effective intermediate in chemical synthesis.

In the context of agrochemicals, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has been explored as a potential herbicide or fungicide. Its ability to disrupt specific plant or fungal pathways makes it a valuable candidate for developing new crop protection products. Recent studies have focused on optimizing its formulation to enhance its efficacy and reduce environmental impact.

The safety profile of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine is an important consideration in both pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to ensure that it meets regulatory standards for safety and environmental compatibility. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not pose significant risks when used appropriately.

In conclusion, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern chemistry.

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